Cas no 2227727-86-6 ((1R)-2,2,2-trifluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol)

(1R)-2,2,2-trifluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol structure
2227727-86-6 structure
Product Name:(1R)-2,2,2-trifluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol
CAS No:2227727-86-6
MF:C11H10F3NO
MW:229.19841337204
CID:5852560
PubChem ID:165666648
Update Time:2023-12-28

(1R)-2,2,2-trifluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1R)-2,2,2-trifluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol
    • EN300-1943248
    • 2227727-86-6
    • Inchi: 1S/C11H10F3NO/c1-15-5-4-7-6-8(2-3-9(7)15)10(16)11(12,13)14/h2-6,10,16H,1H3/t10-/m1/s1
    • InChI Key: ZBKFDDQMCWSSKN-SNVBAGLBSA-N
    • SMILES: FC([C@@H](C1C=CC2=C(C=CN2C)C=1)O)(F)F

Computed Properties

  • Exact Mass: 229.07144843g/mol
  • Monoisotopic Mass: 229.07144843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 25.2Ų

(1R)-2,2,2-trifluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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(1R)-2,2,2-trifluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol
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Enamine
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(1R)-2,2,2-trifluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol
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Enamine
EN300-1943248-10.0g
(1R)-2,2,2-trifluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol
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Enamine
EN300-1943248-1g
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